WYE-354

• CAS No.: 1062169-56-5
• Product Name: WYE-354
• Molecular Formula: C24H29N7O5
• Molecular Weight: 495.53
• IUPAC Name: methyl 4-[6-[4-(methoxycarbonylamino)phenyl]-4-morpholin-4-ylpyrazolo[3,4-d]pyrimidin-1-yl]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C24H29N7O5/c1-34-23(32)26-17-5-3-16(4-6-17)20-27-21(29-11-13-36-14-12-29)19-15-25-31(22(19)28-20)18-7-9-30(10-8-18)24(33)35-2/h3-6,15,18H,7-14H2,1-2H3,(H,26,32)
• Standard InChIKey: IMXHGCRIEAKIBU-UHFFFAOYSA-N
• SMILES: COC(=O)NC1=CC=C(C=C1)C2=NC3=C(C=NN3C4CCN(CC4)C(=O)OC)C(=N2)N5CCOCC5
• Appearance: White to off-white crystalline solid
• Description: WYE-354 is a potent cell-permeable inhibitor of mTOR (IC50 = 4.3 nM) which blocks signaling through both mTOR complex 1 (mTORC1) and mTORC2.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >5 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: WYE354; WYE-354; WYE 354
• Reference: 1: Wahdan-Alaswad RS, Bane KL, Song K, Shola DT, Garcia JA, Danielpour D. Inhibition of mTORC1 kinase activates Smads 1 and 5 but not Smad8 in human prostate cancer cells, mediating cytostatic response to rapamycin. Mol Cancer Res. 2012 Jun;10(6):821-33. doi: 10.1158/1541-7786.MCR-11-0615. Epub 2012 Mar 27. PubMed PMID: 22452883.
• PubChem Compound: 44219749
• Last Modified: Nov 11 2021